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Compound of Interest

Compound Name: 2-Chlorobutyronitrile
CAS No.: 4158-37-6
Cat. No.: B1266592
Get Quote
. J

CAS: 4158-37-6 | Formula: CsHeCIN | Role: Pharmaceutical & Agrochemical Intermediate

Executive Summary
2-Chlorobutyronitrile (also known as
-chlorobutyronitrile) is a critical bifunctional building block used in the synthesis of heterocycles

and amino acids. Unlike its more common isomer, 4-chlorobutyronitrile (used in buspirone
synthesis), the 2-chloro isomer allows for immediate nucleophilic substitution at the

-carbon, facilitating the construction of complex imidazoles and thiazoles.

Critical Sourcing Warning: A significant risk in the supply chain is the confusion between the 2-
chloro (CAS 4158-37-6) and 4-chloro (CAS 628-20-6) isomers. Many general chemical
catalogs index "chlorobutyronitrile” without specifying the locant, often defaulting to the 4-
isomer. Procurement protocols must mandate CAS verification.

Chemical Identity & Critical Properties
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To validate incoming raw materials, the following physicochemical profile must be confirmed

upon receipt.

Property

Specification

Notes for Validation

CAS Registry Number

4158-37-6

Do not accept CAS 628-20-6

(4-isomer)

Synonyms:
IUPAC Name 2-Chlorobutanenitrile
-Chlorobutyronitrile
Molecular Weight 103.55 g/mol
N ) significantly lower than 4-
Boiling Point 144.5°C (at 760 mmHg) )
isomer (195°C)
Density 1.038 g/mL Denser than water
] Flammable Liquid (Handle
Flash Point 40.2°C
under fume hood)
o Darkening indicates
Appearance Colorless to pale yellow liquid o o
oxidation/polymerization
N Immiscible with water; Soluble
Solubility

in EtOH, Et20

Commercial Availability & Strategic Sourcing
Supplier Landscape

The market for 2-chlorobutyronitrile is bifurcated into bulk industrial suppliers (tonnage for

agrochemicals) and fine chemical vendors (grams for R&D).

Tier 1: Validated Suppliers (Confirmed CAS 4158-37-6)

These suppliers explicitly list the 2-isomer.

o ChemScene: Offers research-scale quantities (g to kg). High reliability for purity >95%.

o Dayang Chem (Hangzhou): Industrial-scale manufacturer capable of metric ton supply.
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e CymitQuimica: European distributor; stock levels fluctuate.

Tier 2: Custom Synthesis & Catalog Aggregators

Major catalogs (Sigma-Aldrich, Thermo Fisher, TCI) often stock the 4-isomer. If sourcing from
these entities, you must request a Custom Synthesis quote or verify the specific catalog
number matches CAS 4158-37-6.

Procurement Decision Matrix

Use the following logic flow to determine the appropriate sourcing channel and avoid isomer
confusion.

Research (<100g)
Source: ChemScene, Cymit

Small Scale

Confirmed 2-Chloro

Large Scale

Pilot/Bulk (>1kg)
Source: Dayang Chem, Custom Synth

Isomer Verification:
Alpha (2-) vs Gamma (4-)

Sourcing Requirement ‘Wrong Isomer

Verify CAS: 4158-37-6

REJECT:
CAS 628-20-6 (4-Chloro)

Click to download full resolution via product page

Figure 1: Procurement Logic Flow. Ensures exclusion of the incorrect 4-chlorobutyronitrile
isomer.

Synthesis & Impurity Profile

Understanding the synthesis route is essential for anticipating impurities (E-E-A-T principle:
Expertise).

Industrial Route: Alpha-Chlorination
Direct chlorination of butyronitrile using sulfuryl chloride (

) or chlorine gas.

e Reaction:
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e Major Impurity:2,2-Dichlorobutyronitrile. This is difficult to separate due to boiling point
proximity.

» Causality: Over-chlorination occurs if stoichiometry is not strictly controlled.
Lab/High-Purity Route: Amide Dehydration
Dehydration of 2-chlorobutyramide using phosphorus pentoxide (

) or thionyl chloride (
).

Reaction:

Advantage: Avoids poly-chlorinated byproducts.

e Major Impurity: Unreacted amide (solid, easily removed).

Butyronitrile 2-Chlorobutyramide
(Precursor A) (Precursor B)
Alpha-Chlorination Dehydration
(CI2 or SO2CI2) (P205 or SOCI2)
//// \\\\
_,~ Over-reaction sJncomplete
7/ N

Impurity: 2,2-Dichlorobutyronitrile 2-CHLOROBUTYRONITRILE Impurity: Residual Amide

(Hard to separate) (CAS 4158-37-6) (Easy to separate)

Click to download full resolution via product page
Figure 2: Synthetic Pathways and Impurity Origins. Route selection dictates the impurity profile.

Quality Assurance: The Self-Validating Protocol

To ensure scientific integrity, do not rely solely on the Certificate of Analysis (CoA). Perform this
internal validation immediately upon receipt.
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GC-FID Purity Analysis Protocol

This method utilizes the boiling point difference between the 2-chloro (

) and 4-chloro (
) isomers to confirm identity and purity.

Instrument: Gas Chromatograph with Flame lonization Detector (FID) Column: DB-5 or DB-
1701 (30m x 0.25mm x 0.25um) - Mid-polarity is ideal for nitriles.

Parameter Setting Rationale

Ensures rapid volatilization

Inlet Temp 200°C ) )
without thermal degradation.
] ] Prevents column overload;
Split Ratio 50:1
sharpens peaks.
Carrier Gas Helium @ 1.2 mL/min Standard constant flow.
50°C (2 min) Starts low to resolve volatile
) butyronitrile; ramps high to
Oven Program 10°C/min ) )
elute 4-chloro isomer if
220°C (5 min) present.
Prevents condensation of high-
Detector (FID) 250°C

boiling impurities.

Acceptance Criteria:

e Main Peak Retention: Consistent with reference standard (approx. 8-10 min depending on
flow).

o Absence of Late Eluters: A peak appearing ~30-40°C higher (in retention temp) indicates
contamination with the 4-isomer.

e Purity: Area % > 97.0%.[1][2]

Refractive Index Verification
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A rapid, non-destructive check.
e Target:
o Deviation: A value > 1.430 often suggests contamination with the 4-isomer (
) or dichlorinated species.
Safety & Handling
e Hazards: Flammable liquid (Category 3), Acute Toxicity (Oral/Dermal/Inhalation).

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Moisture sensitive
(hydrolysis to amide).

o Spill Control: Absorb with sand/vermiculite. Do not use sawdust (fire hazard with nitriles).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Whitepaper: Sourcing and Quality Assurance
of 2-Chlorobutyronitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1266592/docs#technical-whitepaper-sourcing-and-
quality-assurance-of-2-chlorobutyronitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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